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Technical Support Center: Platinum-Rhodium
Thermocouples
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in addressing

contamination issues with platinum-rhodium thermocouples.

Frequently Asked Questions (FAQs)
Q1: My temperature readings are drifting or have become inaccurate. What are the common

causes of platinum-rhodium thermocouple contamination?

A1: Inaccurate readings and drift in platinum-rhodium thermocouples are often due to

contamination of the noble metal wires.[1][2][3] The primary causes include:

Exposure to Metallic and Non-Metallic Vapors: Vapors from elements like lead, zinc,

phosphorus, arsenic, and silicon can condense on the thermocouple wires at high

temperatures.[4][5] This alters the thermoelectric properties of the platinum and platinum-

rhodium wires, leading to decreased accuracy.[4]

Reducing Atmospheres: Operating in a reducing atmosphere (an environment lacking

oxygen) can cause the atomization of platinum, which reduces the thermocouple's lifespan
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and accuracy.[4] Such atmospheres can be created by the decomposition of organic

compounds at high temperatures.[4]

Contamination from Protection Tubes: Impurities within the ceramic protection tubes,

especially silica, can react with the thermocouple wires at high temperatures, particularly in

the presence of a reducing agent like hydrogen.[5] This can lead to the formation of platinum

silicide, causing embrittlement and failure.[5]

Cross-Contamination: Using the same equipment for calibrating different types of

thermocouples without proper cleaning can lead to cross-contamination.[6]

Q2: What are the visible signs of a contaminated thermocouple?

A2: While drifting temperature readings are the primary indicator, visual inspection can

sometimes reveal contamination. Look for:

Discoloration or Surface Deposits: The surface of the thermocouple wires may show

discoloration or a granular appearance due to the condensation of foreign materials.[7]

Embrittlement and Brittleness: Contamination, particularly by silicon, can make the platinum

wires brittle, leading to mechanical failure.[5]

Grain Growth: Long-term operation at very high temperatures can lead to significant grain

growth in the platinum wire, which can result in mechanical failure.[8]

Q3: How can I prevent contamination of my platinum-rhodium thermocouples?

A3: Proactive measures are crucial to extend the life and maintain the accuracy of your

thermocouples.[1]

Use of High-Purity Protection: Always use high-purity alumina protection tubes to shield the

thermocouple from the process environment.[5][7][9] Ensure the protection tube is

impervious to gases and vapors present in your experiment.[5]

Avoid Reducing Atmospheres: Whenever possible, operate thermocouples in an oxidizing

(air) or inert atmosphere.[1][8]
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Ensure Cleanliness: Handle thermocouples with care to avoid introducing contaminants.[9]

Use clean gloves and ensure all components, including insulators, are free of impurities.[6]

Dedicated Equipment: Use dedicated and thoroughly cleaned insulation tubes for different

thermocouples to prevent cross-contamination.[6]

Troubleshooting Guides
Problem: Unstable or Erratic Temperature Readings

Unstable readings can be caused by several factors beyond contamination.[10][11] Follow this

diagnostic workflow to identify the root cause.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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